Caffeine, 8-((3-methoxypropyl)amino)- Caffeine, 8-((3-methoxypropyl)amino)-
Brand Name: Vulcanchem
CAS No.: 95982-26-6
VCID: VC21310760
InChI: InChI=1S/C12H19N5O3/c1-15-8-9(14-11(15)13-6-5-7-20-4)16(2)12(19)17(3)10(8)18/h5-7H2,1-4H3,(H,13,14)
SMILES: CN1C2=C(N=C1NCCCOC)N(C(=O)N(C2=O)C)C
Molecular Formula: C12H19N5O3
Molecular Weight: 281.31 g/mol

Caffeine, 8-((3-methoxypropyl)amino)-

CAS No.: 95982-26-6

Cat. No.: VC21310760

Molecular Formula: C12H19N5O3

Molecular Weight: 281.31 g/mol

* For research use only. Not for human or veterinary use.

Caffeine, 8-((3-methoxypropyl)amino)- - 95982-26-6

Specification

CAS No. 95982-26-6
Molecular Formula C12H19N5O3
Molecular Weight 281.31 g/mol
IUPAC Name 8-(3-methoxypropylamino)-1,3,7-trimethylpurine-2,6-dione
Standard InChI InChI=1S/C12H19N5O3/c1-15-8-9(14-11(15)13-6-5-7-20-4)16(2)12(19)17(3)10(8)18/h5-7H2,1-4H3,(H,13,14)
Standard InChI Key ZZQHGKMTMAORFI-UHFFFAOYSA-N
SMILES CN1C2=C(N=C1NCCCOC)N(C(=O)N(C2=O)C)C
Canonical SMILES CN1C2=C(N=C1NCCCOC)N(C(=O)N(C2=O)C)C

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